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Compound of Interest

Compound Name: D-Phe-OMe monohydrochloride

Cat. No.: B555902

Technical Support Center: D-Phe-OMe
Monohydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling, safety, and experimental use of D-
Phenylalanine methyl ester monohydrochloride (D-Phe-OMe HCI).

Frequently Asked Questions (FAQSs)

1. What is D-Phe-OMe monohydrochloride?

D-Phenylalanine methyl ester monohydrochloride is the hydrochloride salt of the methyl ester
of D-phenylalanine.[1][2] It is a chiral organic compound commonly used in peptide synthesis
and other organic synthesis applications.[3]

2. What are the general handling precautions for D-Phe-OMe monohydrochloride?

It is recommended to handle D-Phe-OMe monohydrochloride in a well-ventilated area.[2]
Avoid breathing dust and contact with skin and eyes. Personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, should be worn.[4]

3. How should D-Phe-OMe monohydrochloride be stored?
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D-Phe-OMe monohydrochloride should be stored in a tightly sealed container in a cool, dry
place. The recommended storage temperature is between 2-8°C.

4. What are the known incompatibilities of D-Phe-OMe monohydrochloride?

D-Phe-OMe monohydrochloride is incompatible with strong oxidizing agents. Contact with
these materials should be avoided.

5. What should | do in case of accidental exposure?

Skin contact: Immediately wash the affected area with soap and plenty of water.

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

Troubleshooting Guide
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Issue

Possible Cause

Suggested Solution

Difficulty dissolving the

compound

Incorrect solvent choice.

D-Phe-OMe
monohydrochloride is soluble
in polar organic solvents like
methanol and ethanol.[1][4][5]
It is less soluble in nonpolar
solvents.[1] For aqueous
solutions, solubility may be
limited.

Inconsistent reaction yields in

peptide synthesis

Incomplete deprotection of the

amine hydrochloride.

Ensure complete neutralization
of the hydrochloride salt to the
free amine before proceeding
with the coupling reaction. This
can be achieved by using a
suitable base, such as
triethylamine or

diisopropylethylamine.

Side reactions observed during

synthesis

Presence of moisture or

incompatible reagents.

Ensure all solvents and
reagents are anhydrous, as
the ester group can be
susceptible to hydrolysis. Avoid
using strong oxidizing agents
in the reaction mixture.

Compound appears discolored

or clumped

Improper storage leading to

moisture absorption.

D-Phe-OMe
monohydrochloride is
hygroscopic.[1] Store it in a
desiccator or a tightly sealed
container in a dry environment

to prevent degradation.

Quantitative Data

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C10H14CINO2 [3]
Molecular Weight 215.68 g/mol [3]

White to off-white crystalline
Appearance ] [11[3]
solid/powder

Melting Point 159-163 °C [3114]
Solubilit Soluble in Ethanol and (41[5]
olubili
y Methanol
Storage Temperature 2-8°C [3]

Experimental Protocols

1. General Procedure for the Synthesis of D-Phenylalanine Methyl Ester Hydrochloride
This protocol is an example of a common laboratory-scale synthesis.

¢ In a two-necked round-bottom flask equipped with a reflux condenser and a dropping funnel,
add anhydrous methanol (50 mL).

o Cool the flask to ice bath temperature.

o Slowly add acetyl chloride (3 mL) dropwise through the dropping funnel.

o After 15 minutes, add D-phenylalanine (3 g, 18.16 mmol) to the reaction mixture.
» Reflux the reaction mixture at 70°C overnight.

e Upon completion, the product, D-phenylalanine methyl ester hydrochloride, can be obtained
by vacuum drying.[3]

2. Use of D-Phe-OMe HCI in a Copper-Catalyzed Three-Component Coupling Reaction

This protocol illustrates the use of D-Phe-OMe HCI in the synthesis of amidines.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://wap.guidechem.com/encyclopedia/d-phenylalanine-methyl-ester-h-dic17169.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.chemicalbook.com/msds/d-phenylalanine-methyl-ester-hydrochloride.htm
https://wap.guidechem.com/encyclopedia/d-phenylalanine-methyl-ester-h-dic17169.html
https://www.chemicalbook.com/msds/d-phenylalanine-methyl-ester-hydrochloride.htm
https://www.fishersci.ca/shop/products/d-phenylalanine-methyl-ester-hydrochloride-99-thermo-scientific/p-7028541
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Suspend 1,4,5,8-naphthalenetetracarboxylic acid dianhydride (200 mg, 0.74 mmol) and D-
phenylalanine methyl ester hydrochloride (322 mg, 1.49 mmol) in DMF (20 mL) in a 100 mL
round-bottom flask.

e Add triethylamine (0.6 mL) to the suspension under an inert atmosphere.
o Reflux the reaction mixture at 75°C for 24 hours.
o After the reaction, remove the solvent by vacuum evaporation.

 Purify the residue by column chromatography to obtain the final product.[3]

Visualizations
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Safe Handling Workflow for D-Phe-OMe HCI
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Caption: Workflow for the safe handling of D-Phe-OMe HCI.
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Spill Response Protocol for D-Phe-OMe HCI
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Caption: Spill response protocol for D-Phe-OMe HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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